Cas no 1019496-04-8 (N-(3,5-dichlorophenyl)thiolan-3-amine)

• Product Name: N-(3,5-dichlorophenyl)thiolan-3-amine
• CAS No: 1019496-04-8
• MF: C₁₀H₁₁Cl₂NS
• MW: 248.172039270401
• CID: 5205145
• PubChem ID: 43192968
• Update Time: 2026-03-06

N-(3,5-dichlorophenyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-(3,5-dichlorophenyl)tetrahydro-
• n-(3,5-Dichlorophenyl)tetrahydrothiophen-3-amine
• N-(3,5-dichlorophenyl)thiolan-3-amine

• Inchi： 1S/C10H11Cl2NS/c11-7-3-8(12)5-10(4-7)13-9-1-2-14-6-9/h3-5,9,13H,1-2,6H2
• InChI Key： IBLLSWVBRLQIRK-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)C1C=C(Cl)C=C(Cl)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-(3,5-dichlorophenyl)thiolan-3-amine

N-(3,5-Dichlorophenyl)Thiolan-3-amine (CAS No. 1019496-04-8): An Overview of a Promising Compound in Medicinal Chemistry

N-(3,5-dichlorophenyl)thiolan-3-amine (CAS No. 1019496-04-8) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiolanes, which are characterized by their sulfur-containing heterocyclic structure. The presence of the dichlorophenyl group and the amine functionality imparts specific chemical and biological properties that make it a valuable candidate for various research and development endeavors.

The chemical structure of N-(3,5-dichlorophenyl)thiolan-3-amine is defined by its central thiolane ring, which is a six-membered ring containing a sulfur atom. The dichlorophenyl substituent attached to the nitrogen atom of the amine group adds significant electronic and steric effects, influencing the compound's reactivity and biological activity. This combination of structural features makes N-(3,5-dichlorophenyl)thiolan-3-amine an intriguing molecule for both synthetic chemists and medicinal chemists.

Recent studies have highlighted the potential of N-(3,5-dichlorophenyl)thiolan-3-amine in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent activity against a range of bacterial strains, including multidrug-resistant pathogens. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This property makes N-(3,5-dichlorophenyl)thiolan-3-amine a promising candidate for developing new antibiotics to combat drug-resistant infections.

In addition to its antimicrobial properties, N-(3,5-dichlorophenyl)thiolan-3-amine has also shown potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Studies have demonstrated that N-(3,5-dichlorophenyl)thiolan-3-amine can effectively scavenge free radicals and protect cells from oxidative damage. This property could be leveraged in the development of new therapeutic agents for treating oxidative stress-related conditions.

Another area of interest is the anti-inflammatory activity of N-(3,5-dichlorophenyl)thiolan-3-amine. Inflammation is a complex biological response that can lead to chronic diseases when dysregulated. Research has shown that this compound can inhibit key inflammatory pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which is involved in the production of pro-inflammatory cytokines. By modulating these pathways, N-(3,5-dichlorophenyl)thiolan-3-amine may offer therapeutic benefits for conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(3,5-dichlorophenyl)thiolan-3-amine have also been investigated to ensure its suitability for clinical applications. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for both oral and parenteral administration. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

Furthermore, the toxicological profile of N-(3,5-dichlorophenyl)thiolan-3-amine has been evaluated to assess its safety for use in humans. Preclinical studies have shown that this compound has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings are encouraging and support further clinical development.

In conclusion, N-(3,5-dichlorophenyl) thiolan-3-amnine (CAS No. 1019496-04-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in areas such as antimicrobial agents, antioxidants, and anti-inflammatory drugs. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.